Cas no 286438-45-7 (2,7-Dibromo-9,9-didodecyl-9H-fluorene)

• Product Name: 2,7-Dibromo-9,9-didodecyl-9H-fluorene
• CAS No: 286438-45-7
• MF: C₃₇H₅₆Br₂
• MW: 660.648550033569
• MDL: MFCD03427214
• CID: 253053
• PubChem ID: 24879840
• Update Time: 2025-06-09

2,7-Dibromo-9,9-didodecyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9,9-didodecyl-9H-fluorene
• 9,9-Didodecyl-2,7-dibromofluorene
• 9,9-Di-n-dodecyl-2,7-dibromofluorene
• 2,7-dibromo-9,9-didodecylfluorene
• 9H-Fluorene,2,7-dibromo-9,9-didodecyl-
• 2,7-dibromo-9,9-didodecane-fluorene
• 2,7-dibromo-9,9-didodecyl-fluorene
• 2,7-dibromo-9,9-di-n-dodecylfluorene
• 9 9-DIDODECYL-2 7-DIBROMOFLUORENE 97
• Di-tert-butylchlorophosphine
• 9H-Fluorene, 2,7-dibromo-9,9-didodecyl-
• 9 9-Didodecyl-2 7-dibromofluorene
• AK116729
• KSC561Q2D
• C37H56Br2
• 2,7-dibromo-didodecyl-9h-fluorene
• TRA0016554
• SY037084
• SCHEMBL196456
• Q-101186
• 286438-45-7
• MFCD03427214
• 2,7-Dibromo-9,9-di(1-dodecyl)-9H-fluorene
• DS-4672
• AKOS015917350
• D4052
• FT-0716948
• AC-4897
• A819516
• 2,7-bis(bromanyl)-9,9-didodecyl-fluorene
• SB66637
• 9 9-DIDODECYL-2 7-DIBROMOFLUORENE97
• CS-W011410
• 9,9-Didodecyl-2,7-dibromofluorene, 97%
• F15165
• DTXSID40408708
• DB-050504

• MDL： MFCD03427214
• Inchi： 1S/C37H56Br2/c1-3-5-7-9-11-13-15-17-19-21-27-37(28-22-20-18-16-14-12-10-8-6-4-2)35-29-31(38)23-25-33(35)34-26-24-32(39)30-36(34)37/h23-26,29-30H,3-22,27-28H2,1-2H3
• InChI Key： KFOUJVGPGBSIFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3C(C=2C=1)(CCCCCCCCCCCC)CCCCCCCCCCCC)Br

Computed Properties

• Exact Mass: 658.27500
• Monoisotopic Mass: 658.27488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 39
• Rotatable Bond Count: 22
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 17.7

Experimental Properties

• Color/Form: White powder
• Density: 1.13
• Melting Point: 50-55 °C (lit.)
• Boiling Point: 180 °C/0.15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.529
• PSA: 0.00000
• LogP: 14.10010
• Solubility: Not determined

2,7-Dibromo-9,9-didodecyl-9H-fluorene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,7-Dibromo-9,9-didodecyl-9H-fluorene

Introduction to 2,7-Dibromo-9,9-didodecyl-9H-fluorene (CAS No. 286438-45-7)

2,7-Dibromo-9,9-didodecyl-9H-fluorene (CAS No. 286438-45-7) is a versatile organic compound that has gained significant attention in the fields of materials science and organic electronics. This compound belongs to the class of fluorenes, which are tricyclic aromatic hydrocarbons with a unique molecular structure that confers them with a range of desirable properties, including high thermal stability, excellent photophysical characteristics, and tunable electronic properties.

The molecular structure of 2,7-Dibromo-9,9-didodecyl-9H-fluorene consists of a central fluorene core with two bromine atoms at the 2 and 7 positions and two long alkyl chains (dodecyl groups) at the 9 positions. The presence of the bromine atoms and the long alkyl chains significantly influences the compound's physical and chemical properties, making it an attractive candidate for various applications in organic electronics and materials science.

In recent years, fluorene-based compounds have been extensively studied for their potential use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). The bromine substituents in 2,7-Dibromo-9,9-didodecyl-9H-fluorene can be readily used for further chemical modifications, such as cross-coupling reactions, which allow for the synthesis of a wide range of functionalized derivatives. This versatility makes it a valuable building block in the development of advanced materials and devices.

The thermal stability of 2,7-Dibromo-9,9-didodecyl-9H-fluorene is one of its most notable features. Fluorenes are known for their high thermal stability, which is further enhanced by the presence of the long alkyl chains. This property is crucial for applications in organic electronics, where materials are often subjected to high temperatures during processing and operation. The compound's photophysical properties, including its absorption and emission characteristics, have also been extensively studied. It exhibits strong absorption in the visible region and efficient fluorescence emission, making it suitable for use in OLEDs and other optoelectronic devices.

Recent research has focused on optimizing the performance of OLEDs using fluorene-based materials. Studies have shown that the introduction of bromine substituents can improve the device's efficiency and stability. For example, a study published in the Journal of Materials Chemistry C demonstrated that OLEDs fabricated using 2,7-Dibromo-9,9-didodecyl-9H-fluorene derivatives exhibited higher brightness and longer operational lifetimes compared to devices using unsubstituted fluorenes. This improvement is attributed to the enhanced charge transport properties and reduced energy loss mechanisms provided by the bromine substituents.

In addition to OLEDs, fluorene-based compounds have also shown promise in the development of organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through chemical modifications makes them attractive candidates for use as donor or acceptor materials in OPV devices. Research published in Advanced Energy Materials highlighted the use of 2,7-Dibromo-9,9-didodecyl-9H-fluorene derivatives as donor materials in OPVs, resulting in improved power conversion efficiencies due to their favorable energy levels and enhanced charge separation capabilities.

The synthesis of 2,7-Dibromo-9,9-didodecyl-9H-fluorene typically involves multi-step procedures that include bromination reactions and coupling steps to introduce the dodecyl groups. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. For instance, a study published in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of 2,7-Dibromo-9,9-didodecyl-9H-fluorene. This advancement has facilitated its broader application in both academic research and industrial settings.

The environmental impact of fluorene-based compounds is another important consideration. While 2,7-Dibromo-9,9-didodecyl-9H-fluorene itself is not classified as a hazardous substance under current regulations, efforts are being made to develop more sustainable synthesis methods and to assess its environmental fate and effects. Research published in Green Chemistry has explored eco-friendly synthetic routes for fluorenes that minimize waste generation and reduce energy consumption.

In conclusion, 2,7-Dibromo-9,9-didodecyl-9H-fluorene (CAS No. 286438-45-7) is a highly versatile compound with significant potential in various fields of materials science and organic electronics. Its unique molecular structure confers it with desirable properties such as high thermal stability and excellent photophysical characteristics. Ongoing research continues to uncover new applications and improve its performance in existing technologies. As synthetic methods become more efficient and sustainable, this compound is poised to play an increasingly important role in the development of advanced materials and devices.